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Compound of Interest

BUTYROSPERMUM PARKII
(SHEA BUTTER)

cat. No.: B1170781

Compound Name:

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
handling Butyrospermum parkii (shea butter), a common ingredient in cosmetic and
pharmaceutical applications. Adherence to these procedural guidelines will minimize risks and
ensure proper disposal.

Personal Protective Equipment (PPE)

While shea butter is not classified as a hazardous substance, proper laboratory practices
necessitate the use of personal protective equipment to safeguard against potential eye
irritation, burns from heated material, and slips from spills.[1][2][3][4]
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PPE Category Specification Rationale

) Protects against accidental
] Safety glasses or chemical _
Eye Protection splashes, which may cause

splash goggles
P 9099 eye irritation.[1][2][5]

] o Prevents direct skin contact
Hand Protection Nitrile gloves o ) )
and maintains sample integrity.

] Protects clothing and skin from
Body Protection Standard laboratory coat i
spills.

Use a respirator if heating

) shea butter in a poorly
) ] Not generally required under ] )
Respiratory Protection . - ventilated area or in case of
normal handling conditions. i o ) )
fire to avoid inhaling potentially

irritating fumes.[5][6]

Handling and Storage

Proper handling and storage are crucial to maintain the quality of shea butter and prevent
laboratory accidents.

Handling:

e Avoid overheating the substance, as this can lead to degradation.[7] When melting is
necessary, do so slowly over low, controlled heat.[7]

o Care should be taken when handling hot shea butter as it can cause burns.[2][4]
e Prevent spills to avoid slip hazards.[2][3]

Storage:

e Store in a cool, dry, and well-ventilated area.[1][2]

o Keep containers tightly closed when not in use to prevent contamination.[1][2]

» Protect from direct sunlight and heat sources to prevent degradation and rancidity.[2][8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwb2443d5e/msds/sds-shea-butter.pdf
https://www.ellementalpro.com/download/M-1702_MSDS_S.pdf
https://www.nhrorganicoils.com/uploads/20170120140113e_Shea_Butter_SDS.pdf
https://www.nhrorganicoils.com/uploads/20170120140113e_Shea_Butter_SDS.pdf
https://s.cdnmpro.com/134664192/content/Unt%20de%20shea%20bio%20nerafinat%20M-1373%20(1).pdf
https://sojournersojourns.com/sojourners-sojourns-travel-and-wellness-blog/melting-shea-butter-step-step-guide
https://sojournersojourns.com/sojourners-sojourns-travel-and-wellness-blog/melting-shea-butter-step-step-guide
https://www.ellementalpro.com/download/M-1702_MSDS_S.pdf
https://www.ellementalpro.com/download/M-1659_MSDS_S.pdf
https://www.ellementalpro.com/download/M-1702_MSDS_S.pdf
https://www.soakrochford.co.uk/wp-content/uploads/2020/12/Refined-Shea-Butter-SDS.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwb2443d5e/msds/sds-shea-butter.pdf
https://www.ellementalpro.com/download/M-1702_MSDS_S.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwb2443d5e/msds/sds-shea-butter.pdf
https://www.ellementalpro.com/download/M-1702_MSDS_S.pdf
https://www.ellementalpro.com/download/M-1702_MSDS_S.pdf
https://www.fromtheearthessentials.com/post/unveiling-the-side-effects-of-shea-butter-understanding-its-potential-drawbacks
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill and Disposal Procedures

In the event of a spill, prompt and appropriate action is necessary to mitigate hazards.

Spill Cleanup:

Contain the spill.

Sweep up the solid material.[1] Spills can also be absorbed with a cloth or sawdust.[2]

Place the collected material into a suitable, closed container for disposal.[1]

Thoroughly clean the affected surface with soap and water to remove any residue and
prevent a slip hazard.[1][2]

Disposal:

e Dispose of waste and cleanup materials in accordance with all applicable local, state, and
federal regulations.[1]

First Aid Measures

While adverse health effects are unlikely with proper handling, it is important to be prepared.

Eye Contact: If shea butter enters the eyes, rinse with plenty of water. Seek medical
attention if irritation persists.[1][9]

o Skin Contact: Wash the affected area thoroughly with soap and water.[1][9]
 Ingestion: Do not induce vomiting. Seek medical attention if necessary.[1]

« Inhalation: If fumes from heating are inhaled, move to fresh air. If breathing difficulties occur,
seek medical attention.[1][5]

Safety Protocol Workflow
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Workflow for Safe Handling of Butyrospermum parkii (Shea Bultter)

Start: Handling Shea Butter

Assess and Don Required PPE
(Gloves, Eye Protection, Lab Coat)

Proceed with Handling/
Experimental Protocol

Spill Occurred?

Follow Spill Cleanup Procedure:
1. Contain
2. Sweep/Absorb
3. Containerize
4. Clean Surface

Dispose of Waste in Accordance
with Regulations

End of Procedure
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Caption: Logical workflow for the safe handling and disposal of shea butter in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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